Cas no 59128-16-4 ( )

• Product Name: &nbsp
• CAS No: 59128-16-4
• MF: C₉H₆Br₂N₂O₂
• MW: 333.964140415192
• CID: 949708
• PubChem ID: 326098
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(6,8-dibromoimidazo[1,2-a]pyridin-2-yl)acetic acid
• (6,8-dibromo-imidazo[1,2-a]pyridin-2-yl)-acetic acid
• AC1L6XNA
• NSC296229
• 59128-16-4
• NSC 296229
• (6,8-Dibromoimidazo[1,2-a]pyridin-2-yl)acetic acid
• DTXSID80315684
• NSC-296229
• Imidazo[1,2-a]pyridine-2-acetic acid, 6,8-dibromo-
•  

• Inchi： 1S/C9H6Br2N2O2/c10-5-1-7(11)9-12-6(2-8(14)15)4-13(9)3-5/h1,3-4H,2H2,(H,14,15)
• InChI Key： NBIKVFATUJTDBM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C=C(CC(=O)O)N=C21)Br

Computed Properties

• Exact Mass: 331.87958
• Monoisotopic Mass: 331.87960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.6
• LogP: 2.48640